Cas no 2229623-85-0 (3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol)

• Product Name: 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol
• CAS No: 2229623-85-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5898307
• PubChem ID: 165712676
• Update Time: 2025-10-31

3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol
• 2229623-85-0
• EN300-1824447

• Inchi： 1S/C10H14N2O3/c1-14-7-3-11-4-8(15-2)9(7)10(13)5-12-6-10/h3-4,12-13H,5-6H2,1-2H3
• InChI Key： SPJGCAHXGQZMEM-UHFFFAOYSA-N
• SMILES： OC1(C2C(=CN=CC=2OC)OC)CNC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol

Comprehensive Analysis of 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol (CAS No. 2229623-85-0): Structure, Applications, and Research Insights

The compound 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol (CAS No. 2229623-85-0) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyridine core with an azetidine ring, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a bioactive intermediate for designing novel kinase inhibitors and modulators of central nervous system (CNS) targets.

In recent years, the demand for small-molecule modulators with improved blood-brain barrier permeability has driven exploration of compounds like 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol. Its balanced lipophilicity (predicted LogP ~1.2) and presence of hydrogen bond donors/acceptors make it valuable for addressing challenges in neurodegenerative disease drug development – a trending topic in 2024 as populations age globally. The dimethoxy pyridine moiety enhances metabolic stability, while the azetidin-3-ol group provides a vector for structural diversification.

Synthetic approaches to CAS 2229623-85-0 typically involve multi-step sequences starting from commercially available 3,5-dimethoxypyridine-4-carbaldehyde. Recent literature (2023) describes innovative microwave-assisted synthesis methods that improve yields to >75% while reducing reaction times – a response to growing industry emphasis on green chemistry principles. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for preclinical studies.

The pharmacological potential of 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol relates to its ability to serve as a privileged structure in medicinal chemistry. Computational modeling suggests favorable interactions with various protein targets, including: 1) G protein-coupled receptors (GPCRs) implicated in pain management, 2) enzymes involved in neurotransmitter regulation, and 3) components of cell signaling pathways associated with inflammation. These findings align with current research trends toward multitarget therapeutics – a hot topic in pharmaceutical forums.

From a commercial perspective, CAS 2229623-85-0 has seen growing procurement by academic labs and biotech companies specializing in CNS drug discovery. Suppliers now offer the compound in various formats (milligram to kilogram quantities), with certificates of analysis including HPLC chromatograms and residual solvent data. Storage recommendations typically suggest inert atmosphere protection at -20°C to maintain stability of the azetidin-3-ol moiety – a crucial consideration for researchers planning long-term studies.

Ongoing investigations explore derivatization strategies for 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol, particularly at the hydroxyl group and pyridine nitrogen. Early-stage patents (2022-2023) disclose prodrug formulations and bioconjugates designed to optimize pharmacokinetic properties. These developments respond to the pharmaceutical industry's need for compounds with improved oral bioavailability – a frequent search term among medicinal chemists.

Quality control protocols for 2229623-85-0 emphasize rigorous testing for potential impurities, including residual starting materials and regioisomeric byproducts. Advanced techniques like chiral HPLC verify the absence of stereochemical contaminants, which is critical given the increasing regulatory focus on enantiomeric purity in drug development. These procedures align with current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates.

In the broader context of heterocyclic chemistry, this compound exemplifies the resurgence of saturated nitrogen heterocycles in drug design – a trend reflected in recent conference presentations and journal special issues. The azetidine ring's conformational restraint offers advantages over more flexible chains, potentially reducing off-target effects – a key consideration in the era of precision medicine. Researchers frequently search for such structural alerts when designing new chemical entities.

Environmental and safety assessments of 3-(3,5-dimethoxypyridin-4-yl)azetidin-3-ol indicate favorable profiles compared to traditional aromatic systems. Computational ADMET predictions suggest lower eco-toxicity risks, addressing growing concerns about green pharmaceuticals – a major discussion point at recent ACS meetings. Proper handling requires standard laboratory precautions, with particular attention to avoiding prolonged exposure to the compound's fine powder form.

Future research directions for CAS 2229623-85-0 may explore its incorporation into metal-organic frameworks (MOFs) for controlled release applications, or as a building block for proteolysis targeting chimeras (PROTACs) – two cutting-edge areas receiving substantial funding. The compound's modular design also makes it suitable for combinatorial chemistry approaches, particularly in fragment-based drug discovery campaigns targeting challenging protein-protein interactions.